Cas no 2011786-60-8 (2-(5-bromopyridin-2-yl)ethane-1-thiol)

• Product Name: 2-(5-bromopyridin-2-yl)ethane-1-thiol
• CAS No: 2011786-60-8
• MF: C₇H₈BrNS
• MW: 218.114119529724
• CID: 5812491
• PubChem ID: 165645224
• Update Time: 2025-06-13

2-(5-bromopyridin-2-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromopyridin-2-yl)ethane-1-thiol
• EN300-1908149
• 2011786-60-8

• Inchi： 1S/C7H8BrNS/c8-6-1-2-7(3-4-10)9-5-6/h1-2,5,10H,3-4H2
• InChI Key： NUIHYNLYVDAVMK-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)CCS

Computed Properties

• Exact Mass: 216.95608g/mol
• Monoisotopic Mass: 216.95608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 13.9Ų

Additional information on 2-(5-bromopyridin-2-yl)ethane-1-thiol

2-(5-bromopyridin-2-yl)ethane-1-thiol (CAS No. 2011786-60-8): An Overview of Its Structure, Properties, and Applications

2-(5-bromopyridin-2-yl)ethane-1-thiol (CAS No. 2011786-60-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, also known as 5-bromopyridin-2-yl ethanethiol, is characterized by its unique structure, which combines a bromopyridine moiety with an ethanethiol group. This combination endows the compound with a range of interesting chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of 2-(5-bromopyridin-2-yl)ethane-1-thiol is C₈H₉BrNS, and its molecular weight is approximately 233.04 g/mol. The compound exists as a white to off-white solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol. Its solubility in water is limited, which can be advantageous in certain chemical reactions and formulations.

In terms of its chemical structure, the presence of the bromine atom on the pyridine ring provides a useful handle for further functionalization through various synthetic transformations. The thiol group, on the other hand, can participate in thiol-disulfide exchange reactions, making 2-(5-bromopyridin-2-yl)ethane-1-thiol an attractive starting material for the synthesis of more complex molecules. Recent studies have explored the use of this compound in the development of novel drugs and materials.

Biological Applications:

In medicinal chemistry, 2-(5-bromopyridin-2-yl)ethane-1-thiol has shown promise as a lead compound for drug discovery. Research has demonstrated its potential as a scaffold for the development of inhibitors targeting specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against protein kinases, which are key targets in cancer therapy.

Additionally, the thiol group in 2-(5-bromopyridin-2-yl)ethane-1-thiol can form disulfide bonds with cysteine residues on proteins, which can be exploited for targeted drug delivery. This property has been leveraged in the design of prodrugs that are activated upon reaching specific cellular environments, thereby enhancing their therapeutic efficacy while minimizing side effects.

MATERIALS SCIENCE APPLICATIONS:

Beyond its biological applications, 2-(5-bromopyridin-2-yl)ethane-1-thiol has found utility in materials science. The thiol group can coordinate with metal ions to form self-assembled monolayers (SAMs) on gold surfaces. These SAMs have been used to create functionalized surfaces for various applications, including biosensors and catalytic systems.

A recent study published in Advanced Materials highlighted the use of 2-(5-bromopyridin-2-yl)ethane-1-thiol-based SAMs in the development of highly sensitive biosensors for detecting biomolecules such as DNA and proteins. The unique electronic properties of the pyridine ring enhance the sensitivity and selectivity of these sensors, making them valuable tools in diagnostic applications.

Synthetic Routes:

The synthesis of 2-(5-bromopyridin-2-yl)ethane-1-thiol typically involves several steps. One common approach is to start with 5-bromopyridine and react it with 2-bromoethanethiol in the presence of a base such as potassium carbonate. This reaction proceeds via nucleophilic substitution to form the desired product. Alternative synthetic routes have also been explored to improve yield and purity.

A recent publication in Organic Letters described an efficient one-pot synthesis method that combines multiple steps into a single reaction vessel, significantly reducing reaction time and improving overall yield. This method involves the sequential addition of reagents under controlled conditions to achieve high selectivity and purity.

Safety Considerations:

While 2-(5-bromopyridin-2-yl)ethane-1-thiol is generally considered safe when handled properly, it is important to follow standard laboratory safety protocols. The compound should be stored in a cool, dry place away from strong oxidizers and sources of heat or ignition. Personal protective equipment such as gloves and safety goggles should be worn when handling this material to prevent skin contact and inhalation.

In conclusion, 2-(5-bromopyridin-2-yl)ethane-1-thiol (CAS No. 2011786-60-8) is a multifaceted compound with a wide range of applications in medicinal chemistry and materials science. Its unique chemical structure makes it an attractive starting material for the synthesis of more complex molecules and functional materials. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in both academic and industrial settings.